Cas no 2034530-93-1 (3-1-(thiophene-2-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one)

• Product Name: 3-1-(thiophene-2-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one
• CAS No: 2034530-93-1
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 5799811
• PubChem ID: 119104558
• Update Time: 2025-05-30

3-1-(thiophene-2-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(thiophene-2-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one
• AKOS026697968
• 2034530-93-1
• 3-[1-(thiophene-2-carbonyl)piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• 3-[1-(thiophene-2-carbonyl)piperidin-4-yl]-3H,4H-pyrido[2,3-d]pyrimidin-4-one
• 3-(1-(thiophene-2-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one
• F6559-0648

• Inchi： 1S/C17H16N4O2S/c22-16-13-3-1-7-18-15(13)19-11-21(16)12-5-8-20(9-6-12)17(23)14-4-2-10-24-14/h1-4,7,10-12H,5-6,8-9H2
• InChI Key： KBQOWTWTOKOXEF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCC(CC1)N1C=NC2C(=CC=CN=2)C1=O)=O

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-1-(thiophene-2-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one

3-1-(Thiophene-2-Carbonyl)Piperidin-4-Yl-3H,4H-Pyrido[2,3-d]Pyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 2034530-93-1, known as 3-1-(thiophene-2-carbonyl)piperidin-4-yl-3H,4H-pyrido[2,3-d]pyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

Thiophene, a key component of this molecule, is a five-membered heterocyclic ring containing sulfur atoms. The thiophene ring in this compound contributes to its aromaticity and stability, making it a valuable building block in organic synthesis. Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their ability to modulate various biological activities.

The piperidine moiety in the molecule adds another layer of complexity to its structure. Piperidine is a six-membered saturated ring with one nitrogen atom, which can exhibit amine-like properties under certain conditions. This functional group is known for its versatility in forming hydrogen bonds and interacting with biological targets, making it a popular choice in drug design.

Pyrido[2,3-d]pyrimidine is another critical component of this compound's structure. This bicyclic system combines the properties of pyridine and pyrimidine rings, resulting in a highly conjugated system with potential electronic properties suitable for various applications. Recent research has shown that pyrido[2,3-d]pyrimidine derivatives can act as inhibitors of certain enzymes and receptors, making them promising candidates for therapeutic interventions.

The combination of these structural elements in 3H,4H-pyrido[2,3-d]pyrimidin-4-one creates a molecule with unique electronic and steric properties. These properties are crucial for its interactions with biological systems and contribute to its potential as a lead compound in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for biological testing.

From a pharmacological perspective, 3-1-(thiophene-2-carbonyl)piperidin-4-yl-3H,4H-pyrido[2,3-d]pyrimidin-4-one has shown promising results in vitro studies targeting various disease pathways. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammation.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. Its aromaticity and conjugation make it a candidate for applications in organic electronics and optoelectronic devices.

As research on this compound continues to evolve, it is expected that new insights into its structure-function relationships will emerge. These insights will undoubtedly pave the way for novel applications in both therapeutic and non therapeutic fields.